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Compound of Interest

Compound Name: Camlipixant

Cat. No.: B8819287 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

This document provides essential guidance on the proper disposal procedures for Camlipixant
(also known as BLU-5937), a selective, non-competitive antagonist of the P2X3 receptor. As an

investigational compound, adherence to strict safety and disposal protocols is paramount to

ensure personnel safety and environmental protection. The following procedures are based on

general best practices for the disposal of investigational drugs and analogous compounds.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Camlipixant is provided below. This

information is critical for a comprehensive understanding of the compound's characteristics.
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Property Value

IUPAC Name

methyl (2S)-2-[[2-[2,6-difluoro-4-

(methylcarbamoyl)phenyl]-7-methylimidazo[1,2-

a]pyridin-3-yl]methyl]morpholine-4-carboxylate

Molecular Formula C₂₃H₂₄F₂N₄O₄

Molecular Weight 458.5 g/mol

CAS Number 1621164-74-6

Synonyms BLU-5937, NEO5937

Safe Handling and Personal Protective Equipment
(PPE)
While a specific Safety Data Sheet (SDS) for Camlipixant is not publicly available, data from a

similar P2X3 receptor antagonist, Gefapixant, suggests that the compound may cause skin and

eye irritation.[1] Therefore, the following minimum PPE is recommended when handling

Camlipixant:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat should be worn to protect from skin contact.

Step-by-Step Disposal Procedure
As an investigational drug, Camlipixant waste, including unused product, partially used vials,

and materials contaminated with the compound, should be treated as hazardous chemical

waste.[2][3][4][5]

Segregation: All Camlipixant waste must be segregated from general laboratory and

biohazardous waste streams. This includes:

Unused or expired Camlipixant powder or solutions.
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Empty or partially used vials and containers.

Contaminated materials such as pipette tips, gloves, and bench paper.

Waste Container: Place all segregated Camlipixant waste into a dedicated, clearly labeled

hazardous waste container. The container should be:

Compatible with the chemical properties of the waste.

Securely sealed to prevent leaks or spills.

Labeled as "Hazardous Waste" and include the full chemical name ("Camlipixant" or

"methyl (2S)-2-[[2-[2,6-difluoro-4-(methylcarbamoyl)phenyl]-7-methylimidazo[1,2-a]pyridin-

3-yl]methyl]morpholine-4-carboxylate").

Storage: Store the hazardous waste container in a designated and secure satellite

accumulation area until it is collected by a certified hazardous waste disposal vendor.

Vendor Collection: Arrange for the collection of the hazardous waste by a licensed

environmental management vendor. This vendor will be responsible for the transportation

and final disposal of the material.

Incineration: The recommended final disposal method for investigational pharmaceutical

waste is high-temperature incineration by a permitted facility.[2][3]

Documentation: Maintain a detailed record of the disposal process, including the date,

quantity of waste, and the name of the disposal vendor. A certificate of destruction should be

obtained from the vendor and kept on file.[2][3]

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of Camlipixant.
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Caption: Workflow for the proper disposal of Camlipixant.
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P2X3 Receptor Signaling Pathway
Camlipixant is an antagonist of the P2X3 receptor, an ATP-gated ion channel primarily found

on sensory neurons.[6] The activation of this receptor is implicated in the signaling of pain and

cough.[6]
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Caption: Simplified P2X3 receptor signaling pathway and the inhibitory action of Camlipixant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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